1-Acetyl-3-phenylurea
Overview
Description
1-Acetyl-3-phenylurea is a chemical compound with the linear formula C9H10N2O2 . It is also known as N-Phenylurea acetate or acetophenone urea. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 1-Acetyl-3-phenylurea is represented by the linear formula C9H10N2O2 . The molecular weight of this compound is 178.192 . More detailed structural analysis might be available in specific scientific literature or databases.Physical And Chemical Properties Analysis
1-Acetyl-3-phenylurea is a white crystalline powder. Its molecular weight is 178.19 g/mol. More detailed physical and chemical properties might be available in specific scientific literature or databases.Scientific Research Applications
Insecticidal Activity
Phenylurea derivatives, including N-Acetyl-N’-phenylurea, have been found to have strong insecticidal activity . These compounds have been used to control the larvae of various insects, including Spodoptera exigua Hiibner, Plutella xyllostella Linnaeus, Helicoverpa armigera Hubner, and Pieris rapae Linne . The insecticidal activity of these compounds is often higher than that of reference compounds like tebufenozide, chlorbenzuron, and metaflumizone .
Proteomics Research
N-Acetyl-N’-phenylurea is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used in various experimental setups to understand protein behavior and interactions .
Synthesis of Novel Derivatives
N-Acetyl-N’-phenylurea serves as a base compound in the synthesis of novel phenylurea derivatives . These derivatives are designed and synthesized based on the method of active groups linkage and the principle of aromatic groups bioisosterism . The structures of these novel derivatives are confirmed based on ESI-MS, IR, and 1H-NMR spectral data .
Bioremediation
Phenylurea herbicides, including derivatives of N-Acetyl-N’-phenylurea, are widely used for effective control of most annual and perennial weeds in farming areas . However, their extensive use has led to their widespread presence in soil, sediment, and aquatic environments, posing a threat to non-target crops, animals, humans, and ecosystems . Bioremediation, which uses microorganisms such as bacteria, fungi, and actinomycetes, is emerging as the most effective and eco-friendly strategy for removing these herbicides from the environment .
Safety and Hazards
Mechanism of Action
Target of Action
N-Acetyl-N’-phenylurea, also known as 1-Acetyl-3-phenylurea, is a complex organic compound. It’s structurally related to n-phenylthiourea , which belongs to the class of organic compounds known as n-phenylthioureas . These compounds are characterized by a phenyl group linked to one nitrogen atom of a thiourea group .
Mode of Action
It’s used in the preparation of ureas by condensation of carbamates with amines .
Biochemical Pathways
For instance, NAC is a precursor of glutathione, a compound with anti-oxidant properties involved in the metabolism of xenobiotics, signal transduction, gene expression, regulation of the cell cycle, apoptosis, and synthesis of prostaglandin and leukotriene .
Pharmacokinetics
Studies on related compounds such as n-acetyl-cysteine (nac) show that after both single and multiple-dose administration, plasma concentration of nac increased rapidly, reaching a peak at approximately 10 h . Maximum plasma concentration and extent of exposure were higher after multiple doses than after a single dose .
Result of Action
It’s worth noting that related compounds such as n-acetyl-cysteine (nac) have been shown to have a variety of effects, including acting as a precursor of glutathione, a compound with anti-oxidant properties .
Action Environment
It’s known that the microbial metabolism of n,n-dimethyl-substituted phenylurea herbicides can generally be initiated by mono-n-demethylation .
properties
IUPAC Name |
N-(phenylcarbamoyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-7(12)10-9(13)11-8-5-3-2-4-6-8/h2-6H,1H3,(H2,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPVBKFFZNPEPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=O)NC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50144509 |
Source
|
| Record name | 1-Acetyl-3-phenylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50144509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-3-phenylurea | |
CAS RN |
102-03-4 |
Source
|
| Record name | N-[(Phenylamino)carbonyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=102-03-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Acetyl-3-phenylurea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000102034 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Acetyl-3-phenylurea | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60262 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Acetyl-3-phenylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50144509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-acetyl-3-phenylurea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.727 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PHENYLUREIDOACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/05RQM063WD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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